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Compound of Interest

Compound Name: 17-Methylicosanoyl-CoA

Cat. No.: B15551760 Get Quote

This guide provides essential safety protocols and logistical plans for researchers, scientists,

and drug development professionals handling 17-Methylicosanoyl-CoA. The following

procedures are based on best practices for handling long-chain fatty acyl-CoA compounds and

should be supplemented by a thorough review of your institution's specific safety guidelines.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 17-Methylicosanoyl-CoA is not readily available,

compounds of this class (long-chain acyl-CoAs) are generally considered to have low volatility

but may present hazards if inhaled, ingested, or in case of skin contact.[1] It is prudent to treat

this compound with care, assuming it may cause skin and eye irritation.[1] For research

purposes, this product should be stored in a sealed container away from light.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling 17-
Methylicosanoyl-CoA. The following PPE is mandatory to minimize exposure and ensure

personal safety.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.[3]

Hand Protection Nitrile Gloves

Should be worn to prevent skin

contact.[3] Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against spills.

[3]

Respiratory Protection Not Generally Required

Use in a well-ventilated area. If

dusts are generated, a fume

hood should be employed.[1]

[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for the safe handling of 17-
Methylicosanoyl-CoA, from receipt of the compound to its final disposal.

Preparation and Area Setup:

Designate a specific area for handling the compound.

Ensure the work area is clean and uncluttered.

If there is a potential for generating dust or aerosols, perform all manipulations within a

chemical fume hood.[3]

Handling the Compound:

Before handling, ensure all required PPE is correctly worn.

Avoid inhalation of any dusts or aerosols.[1]
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Avoid direct contact with the substance. In case of skin contact, immediately wash the

affected area with plenty of soap and water.

In case of eye contact, rinse cautiously with plenty of water for several minutes. If contact

lenses are present, remove them if it is easy to do so and continue rinsing. Seek medical

attention if irritation persists.

Do not eat, drink, or smoke in the designated handling area.

Spill Management:

In the event of a spill, evacuate the immediate area.

For small spills, carefully take up the material with an absorbent, non-combustible

material.

Collect the spilled material and place it in a sealed container for proper disposal.

Clean the affected area thoroughly.

For large spills, follow your institution's emergency procedures.

Disposal Plan
Proper disposal of 17-Methylicosanoyl-CoA and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

All waste materials, including unused compounds, contaminated consumables (e.g.,

pipette tips, tubes), and spill cleanup materials, should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Disposal Route:

Dispose of the chemical waste through an approved waste disposal plant, following all

local, state, and federal regulations.[1] Do not let the product enter drains.
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Workflow for Safe Handling
The following diagram illustrates the key steps in the safe handling workflow for 17-
Methylicosanoyl-CoA.
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Caption: Safe handling workflow for 17-Methylicosanoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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